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Chemical Identity and Properties

Dodecamethylpentasiloxane (CAS 141-63-9) is a linear siloxane with the molecular formula C₁₂H₃₆O₄Si₅

and a molecular weight of 384.84 g/mol [1] [2]. It is used in research as a catalyst, surfactant, lubricant, and

for studying the properties of other organosilicon compounds [1].

The table below summarizes its basic identifying information and key physical properties compiled from

chemical databases [2]:

Property Value / Description

CAS Number 141-63-9 [1] [2]

Molecular Formula C₁₂H₃₆O₄Si₅ [1] [2]

Molecular Weight 384.84 g/mol [1] [2]

Boiling Point 230 °C (lit.) [2]

Melting Point -81 °C (lit.) [2]

Density 0.875 g/mL at 25 °C (lit.) [2]
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Property Value / Description

Refractive Index n 1.3825 (lit.) [2]

Viscosity 1.7 mm²/s [2]

Flash Point 187 °F (86 °C) [2]

Vapor Pressure <1 mm Hg at 20 °C [2]

Safety and Toxicology

Available safety data indicates a low acute oral toxicity, with an LDLo (Lethal Dose Low) in guinea pigs

reported at 50 g/kg [2]. The compound is classified with the GHS warning symbol and hazard statements for

causing skin and eye irritation (H315-H319) and potential respiratory irritation (H335) [2].

While the provided search results do not contain detailed toxicology studies on Dodecamethylpentasiloxane

specifically, a review on the related cyclic siloxane Decamethylcyclopentasiloxane (D5) offers insights into

the behavior of this class of compounds [3]:

Toxicokinetics: Siloxanes like D5 can be absorbed but show rapid clearance from the body, primarily

through exhalation of the unchanged compound or excretion of metabolites in urine, suggesting a low
potential for bioaccumulation [3].

Mutagenicity & Genotoxicity: D5 was not found to be DNA reactive or mutagenic in standard test
systems [3].

Carcinogenicity: A chronic inhalation study in female rats noted a small increase in uterine tumors.
However, mechanistic studies suggest this is not due to genotoxicity or direct endocrine activity, but

rather an indirect effect related to dopamine signaling and estrogen imbalance [3].

Visualizations

Based on its molecular structure and the available technical information, the following diagrams have been

generated using Graphviz.
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Molecular Structure Relationship

This diagram visualizes the basic structural relationship of Dodecamethylpentasiloxane as a chain of silicon

and oxygen atoms terminated by trimethylsilyl groups [1].
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[caption] Diagram 1: Structural relationship of Dodecamethylpentasiloxane (L5).

Key Data Overview

This chart summarizes the core chemical and physical property data for quick reference.

Dodecamethylpentasiloxane (L5)

CAS: 141-63-9

 Identifier

Formula: C₁₂H₃₆O₄Si₅

 Composition

MW: 384.84 g/mol

 Mass

State: Liquid

 Form

Density: 0.875 g/mL

 Physical Property

Boiling Pt: 230 °C

 Physical Property
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[caption] Diagram 2: Key identifier and property summary for Dodecamethylpentasiloxane.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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